Cas no 13155-57-2 (Cyclohexanecarboxaldehyde,2,2,6-trimethyl-)

• Product Name: Cyclohexanecarboxaldehyde,2,2,6-trimethyl-
• CAS No: 13155-57-2
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 165867
• PubChem ID: 103695
• Update Time: 2025-04-19

Cyclohexanecarboxaldehyde,2,2,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde,2,2,6-trimethyl-
• 2,2,6-trimethylcyclohexanecarbaldehyde
• 2,2,6-Trimethylcyclohexanecarboxaldehyde
• 2,6,6-Trimethylcyclohexanecarbaldehyde
• 2,2,6-trimethyl-cyclohexane-1-carbaldehyde
• Cyclohexene-1-acetaldehyde, 2,6,6-trimethyl
• 1-formyl-2,6,6-trimethylcyclohexane
• AKOS015906661
• 2,2,6-trimethylcyclohexane-1-carbaldehyde
• SCHEMBL1276250
• Cyclohexanecarboxaldehyde, 2,2,6-trimethyl-
• EINECS 236-094-7
• NS00051608
• 13155-57-2
• DTXSID60866285

• Inchi： 1S/C10H18O/c1-8-5-4-6-10(2,3)9(8)7-11/h7-9H,4-6H2,1-3H3
• InChI Key： MPLGIGIOVUTMJA-UHFFFAOYSA-N
• SMILES： O=CC1C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07